3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one

• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol
• IUPAC Name: 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C8H12N4O2/c13-7-5-10-12-8(11-7)9-4-6-2-1-3-14-6/h5-6H,1-4H2,(H2,9,11,12,13)
• InChI Key: FYCJRFWMMUCNSL-UHFFFAOYSA-N
• Isomeric SMILES: C1CC(OC1)CNC2=NC(=O)C=NN2

Description

3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one, also known as OTMZM, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one is not fully understood, but research suggests that it acts by inhibiting the activity of certain enzymes and proteins. It has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the activity of the proteasome, a complex of proteins that is involved in the degradation of damaged or misfolded proteins.
Biochemical and Physiological Effects:
3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the replication of certain viruses, such as the influenza virus. In vivo studies have shown that 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one can cross the blood-brain barrier and accumulate in the brain, suggesting that it may have potential applications in the treatment of neurological diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one is its versatility. It can be synthesized relatively easily and can be modified to have different properties depending on the desired application. It also has a relatively low toxicity, making it a safer alternative to other compounds that may have similar properties. However, one of the limitations of 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one. One area of research is the development of 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one-based drug delivery systems for the treatment of neurological diseases. Another area of research is the development of 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one-based pesticides for use in agriculture. Additionally, further studies are needed to fully understand the mechanism of action of 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one and its potential applications in various fields.
Conclusion:
In conclusion, 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its versatility, low toxicity, and potential applications make it an attractive compound for further study. However, more research is needed to fully understand its mechanism of action and to explore its potential applications in medicine, agriculture, and materials science.

Synthesis Methods

The synthesis of 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one involves the reaction of 2-aminobenzonitrile with ethyl oxalyl chloride to form 2-oxo-N-phenylbutanamide. This compound is then reacted with hydrazine hydrate to form 2-(2-oxo-N-phenylbutanamido)hydrazinecarboxamide. Finally, the reaction of this compound with formaldehyde and acetic anhydride results in the formation of 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one.

Scientific Research Applications

3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been shown to have anticancer and antiviral properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been shown to have insecticidal properties and can be used as a pesticide. In materials science, 3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been studied for its potential use in the development of organic electronic devices.